4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 4-(4-methoxybutyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H15NO3/c1-15-7-3-2-4-9-5-6-12-10(8-9)11(13)14/h5-6,8H,2-4,7H2,1H3,(H,13,14)
• InChI Key: POXJLRRHLUJVIA-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC1=CC(=NC=C1)C(=O)O

Description

4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid methyl ester ((107 mg, 0.48 mmol, 1 equiv) in THF (1.5 mL) and water (0.5 mL) was added lithium hydroxide monohydrate (30.2 mg, 0.72 mmol, 1.5 equiv). The mixture was stirred at rt for 4 h and diluted with methanol (20 mL). Then H+ resin (0.4 g) was added and the mixture was shaken for 10 minutes. The resin was washed with methanol (1×), 1:1 acetonitrile/water (1×), and acetonitrile (1×). The product was eluted with 5% TEA in methanol (4×) and acetonitrile (1×). The combined organic solvents were evaporated and co-evaporated with toluene to give 4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid (63.4 mg, 63%): 1H NMR (300 MHz, CD3OD) δ 8.47–8.43 (m, 1), 7.98–7.94 (m, 1), 7.43–7.37 (m, 1), 3.41 (t, J=6.3, 2), 3.30 (s, 3), 2.75 (t, J=7.5, 2), 1.80–1.55 (m, 4).